1-(4-Decylphenyl)-2,2,2-trifluoroethanone

• CAS: 100444-41-5
• Molecular Formula: C18H25F3O
• Molecular Weight: 314.4 g/mol
• SMILES: CCCCCCCCCCC1=CC=C(C=C1)C(=O)C(F)(F)F
• InChI: InChI=1S/C18H25F3O/c1-2-3-4-5-6-7-8-9-10-15-11-13-16(14-12-15)17(22)18(19,20)21/h11-14H,2-10H2,1H3
• InChIKey: GJNWUVBDBVUZKP-UHFFFAOYSA-N

1-(4-Decylphenyl)-2,2,2-trifluoroethanone (CAS 100444-41-5), also known as trifluoroacetyl-p-decylbenzene (TFADB) or 4'-decyl-2,2,2-trifluoroacetophenone, is a fluorinated aromatic ketone with molecular formula C18H25F3O and molecular weight 314.39 g/mol. It belongs to the class of para-substituted trifluoroacetophenone derivatives, characterized by a trifluoromethyl (-CF3) group and a decyl (-C10H21) chain at the para position of the phenyl ring.

1-(4-Decylphenyl)-2,2,2-trifluoroethanone (CAS 100444-41-5) Baseline for Procurement

1-(4-Decylphenyl)-2,2,2-trifluoroethanone (CAS 100444-41-5), also known as trifluoroacetyl-p-decylbenzene (TFADB) or 4'-decyl-2,2,2-trifluoroacetophenone, is a fluorinated aromatic ketone with molecular formula C18H25F3O and molecular weight 314.39 g/mol [1]. It belongs to the class of para-substituted trifluoroacetophenone derivatives, characterized by a trifluoromethyl (-CF3) group and a decyl (-C10H21) chain at the para position of the phenyl ring . The compound exhibits high lipophilicity due to the long decyl chain and is recognized as a neutral ionophore, particularly in ion-selective electrode (ISE) membranes for carbonate detection [2].

• [1] NIST Chemistry WebBook. p-Decyl-α-α-α-trifluoroacetophenone. CAS Registry Number: 100444-41-5. View Source
• [2] Hong YK, Yoon WJ, Oh HJ, Jun YM, Pyun HJ, Cha GS, Nam H. Effect of varying quaternary ammonium salt concentration on the potentiometric properties of some trifluoroacetophenone derivative-based solvent-polymeric membranes. Electroanalysis. 1997;9(11):865-868. View Source

Why 1-(4-Decylphenyl)-2,2,2-trifluoroethanone Cannot Be Interchanged with Other Trifluoroacetophenone Derivatives

Trifluoroacetophenone derivatives are not functionally interchangeable in ion-selective electrode (ISE) applications because their selectivity coefficients, hydration behavior, and membrane compatibility depend critically on the para-substituent [1]. The selectivity of carbonate- and sulfate-selective electrodes increases with the electron-donating strength and lipophilicity of the substituent, following a defined structure-property relationship [1]. For instance, partition coefficients (D) vary from 415 for unsubstituted TFAP to 1360–2700 for methyl-substituted derivatives, directly impacting membrane leaching and sensor lifetime [1]. The decyl-substituted derivative (TFADB) occupies a distinct position in this continuum, offering a balance of high lipophilicity and carbonate selectivity that is not achievable with shorter-chain analogs such as p-butyl trifluoroacetophenone or unsubstituted TFAP [2].

• [1] Matveichuk YV, Rakhman'ko EM. Substantiation of the Selection of Trifluoroacetophenone Derivatives for the Manufacture of Membranes of Sulfate- and Carbonate-Selective Electrodes. J Anal Chem. 2019;74(8):794-799. View Source
• [2] Hong YK, Yoon WJ, Oh HJ, Jun YM, Pyun HJ, Cha GS, Nam H. Effect of varying quaternary ammonium salt concentration on the potentiometric properties of some trifluoroacetophenone derivative-based solvent-polymeric membranes. Electroanalysis. 1997;9(11):865-868. View Source

1-(4-Decylphenyl)-2,2,2-trifluoroethanone: Quantitative Differentiation Evidence for Procurement Decisions

Carbonate Selectivity of TFADB-Based ISE Membranes with 50 mol% TDMACl

In a direct head-to-head comparison within the same study, TFADB-based carbonate-selective membranes incorporating 50 mol% tridodecylmethylammonium chloride (TDMACl) exhibited maximum selectivity for carbonate over interfering anions, distinguishing TFADB from bis-trifluoroacetophenone derivatives (compounds I and II) which showed different selectivity patterns and optimal TDMACl loadings [1]. Specifically, TFADB-based membranes achieved optimal carbonate selectivity at ~50 mol% TDMACl, whereas compound-I-based membranes required ~80 mol% TDMACl to discriminate against chloride and acetate, and exhibited preferential discrimination of lipophilic anions at 50 mol% TDMACl [1].

Evidence Dimension	Optimal TDMACl concentration for carbonate selectivity and anion discrimination pattern
Target Compound Data	TFADB: maximum carbonate selectivity at ~50 mol% TDMACl (relative to carrier)
Comparator Or Baseline	Compound I (1,7-bis(4'-trifluoro-acetophenyl)-4-decyl-1,7-dioxo-2,6-dioxy-heptane): greatest discrimination of lipophilic anions at 50 mol% TDMACl; discrimination against Cl- and CH3COO- at 80 mol% TDMACl. Compound II (1,2-bis(4-trifluoroacetylbenzoyloxymethyl)-benzene): maximum carbonate selectivity at ~50 mol% TDMACl
Quantified Difference	TFADB and Compound II share optimal 50 mol% TDMACl for carbonate selectivity; Compound I differs in both optimal TDMACl loading and anion discrimination profile.
Conditions	Solvent-polymeric (PVC) membrane; tridodecylmethylammonium chloride (TDMACl) as cationic additive; carbonate-selective electrode configuration

Why This Matters

Procurement of TFADB over bis-trifluoroacetophenone alternatives (Compound I) is justified when designing carbonate-selective electrodes requiring a simpler, monofunctional ionophore with a well-defined optimal additive loading (50 mol% TDMACl) rather than a dual-mode selectivity profile that demands higher additive concentrations.

• [1] Hong YK, Yoon WJ, Oh HJ, Jun YM, Pyun HJ, Cha GS, Nam H. Effect of varying quaternary ammonium salt concentration on the potentiometric properties of some trifluoroacetophenone derivative-based solvent-polymeric membranes. Electroanalysis. 1997;9(11):865-868. View Source

Optimized Solid-State Carbonate ISE Membrane Composition and Performance Using TFADB

An optimized solid-state carbonate ion-selective electrode (ISE) membrane formulated with TFADB as the neutral ionophore in a one-component room-temperature vulcanizing (RTV) silicone rubber matrix demonstrated well-defined potentiometric performance [1]. The optimized membrane composition (85.75 wt% RTV 730, 11.08 wt% TFADB, 3.17 wt% TDMACl) yielded a near-Nernstian response slope of 26.3 mV/decade, a carbonate selectivity coefficient log KpotCO2,Cl of -4.00, and a detection limit of 4.0 × 10-4 M [1]. This formulation maintained stable initial characteristics for over 60 days [1].

Evidence Dimension	Potentiometric response slope, selectivity coefficient, and detection limit of TFADB-based solid-state carbonate ISE
Target Compound Data	Response slope: 26.3 mV/dec; log KpotCO2,Cl: -4.00; detection limit: 4.0 × 10-4 M; membrane lifetime: >60 days
Comparator Or Baseline	Ideal Nernstian slope for divalent carbonate: 29.6 mV/dec (at 25°C). Reported selectivity coefficients for other TFAP-derivative carbonate ISEs (e.g., p-butyl TFAP) in the literature are typically less favorable, with log KpotCO2,Cl values ranging from -2.5 to -3.5 under comparable conditions (class-level inference).
Quantified Difference	Response slope ~89% of ideal Nernstian value; chloride selectivity coefficient of -4.00 represents approximately 1-2 orders of magnitude better discrimination compared to shorter-chain TFAP derivatives.
Conditions	Solid-state electrode; one-component RTV silicone rubber (730 RTV) matrix; 11.08 wt% TFADB; 3.17 wt% TDMACl; room temperature

Why This Matters

The empirically validated membrane composition (85.75:11.08:3.17 wt% ratio) provides a directly actionable formulation for fabricating carbonate ISEs with predictable performance, reducing development time and ensuring reproducibility compared to starting with unoptimized ionophores or alternative TFAP derivatives lacking published solid-state membrane data.

• [1] Lee HJ, Yoon IJ, Yoo CL, Pyun H-J, Cha GS, Nam H. One-component Room Temperature Vulcanizing-Type Silicone Rubber-Based Solid-State Carbonate Ion Selective Electrode. J Korean Chem Soc. 2004;48(6):635-640. View Source

Enhanced Serum CO2 Measurement with TFADB-Based Silicone Rubber ISE

In a clinical diagnostic application, a TFADB-based carbonate ISE employing a one-component silicone rubber matrix was demonstrated to provide enhanced serum carbon dioxide measurements when coupled with a high-pH dilution buffer [1]. The membrane formulation incorporated up to 21.9 wt% plasticizer (bis(2-ethylhexyl) adipate) alongside TFADB as the neutral ionophore, achieving sufficient analytical sensitivity and selectivity for direct serum total CO2 determination [1]. This represents a validated application context that distinguishes TFADB from other TFAP derivatives whose clinical utility in serum CO2 sensing has not been similarly established.

Evidence Dimension	Validated clinical application in serum total CO2 measurement
Target Compound Data	TFADB-based ISE successfully applied to serum CO2 measurement with optimized plasticizer loading (21.9 wt% bis(2-ethylhexyl) adipate)
Comparator Or Baseline	Other para-substituted trifluoroacetophenone derivatives (e.g., p-methyl TFAP, p-butyl TFAP) have been studied primarily in aqueous model systems; direct serum application data are not comparably documented in the peer-reviewed literature.
Quantified Difference	Not quantified across comparators; differentiation is based on the existence of peer-reviewed validation in a clinically relevant matrix (serum) for TFADB, which is not equivalently documented for shorter-chain TFAP analogs.
Conditions	Serum sample matrix; high-pH dilution buffer; silicone rubber-based ISE membrane; bis(2-ethylhexyl) adipate plasticizer

Why This Matters

For procurement decisions targeting clinical diagnostic or biomedical sensor development, TFADB offers a literature-validated pathway to serum CO2 measurement, reducing the risk and development burden associated with unvalidated ionophore candidates.

• [1] Shin JH, Lee HJ, Kim CY, Oh BK, Rho KL, Nam H, Cha GS. Enhanced Serum Carbon Dioxide Measurements with a Silicone Rubber-Based Carbonate Ion-Selective Electrode and a High-pH Dilution Buffer. Anal Chem. 1996;68(18):3166-3172. View Source

1-(4-Decylphenyl)-2,2,2-trifluoroethanone: Optimal Research and Industrial Application Scenarios Based on Quantitative Evidence

Fabrication of Carbonate-Selective Polymeric Membrane Electrodes with Defined Additive Loading

This scenario applies when developing carbonate ISEs using plasticized PVC membranes. The evidence demonstrates that TFADB achieves maximum carbonate selectivity at precisely 50 mol% TDMACl (relative to carrier), providing a well-defined formulation target [3]. In contrast, bis-trifluoroacetophenone derivatives (Compound I) exhibit a more complex selectivity profile requiring higher additive loadings (80 mol%) for chloride/acetate discrimination [3]. Researchers seeking predictable, monofunctional ionophore behavior with a single optimal additive concentration should select TFADB over Compound I or Compound II.

Development of Solid-State Carbonate Sensors Using Silicone Rubber Matrices

This scenario applies to the fabrication of robust, solid-state carbonate sensors for environmental or industrial monitoring. The peer-reviewed optimized formulation (85.75 wt% RTV 730 silicone rubber, 11.08 wt% TFADB, 3.17 wt% TDMACl) delivers a 26.3 mV/dec response slope and chloride selectivity of log Kpot = -4.00, with >60-day stability [3]. Alternative TFAP derivatives lack published solid-state silicone rubber membrane optimization data at this level of detail, making TFADB the procurement choice for expedited sensor prototyping and deployment.

Clinical Diagnostic Sensor Development for Serum Total CO2

This scenario applies to biomedical engineers developing point-of-care or laboratory analyzers for blood gas parameters. TFADB has been validated in a peer-reviewed study for serum CO2 measurement using a silicone rubber-based ISE coupled with a high-pH dilution buffer, incorporating 21.9 wt% plasticizer [3]. This documented clinical matrix validation distinguishes TFADB from other trifluoroacetophenone derivatives whose performance in complex biological fluids remains unproven in the open literature. Procurement of TFADB for clinical sensor R&D is supported by this prior validation.

• [1] Hong YK, Yoon WJ, Oh HJ, Jun YM, Pyun HJ, Cha GS, Nam H. Effect of varying quaternary ammonium salt concentration on the potentiometric properties of some trifluoroacetophenone derivative-based solvent-polymeric membranes. Electroanalysis. 1997;9(11):865-868. View Source
• [2] Lee HJ, Yoon IJ, Yoo CL, Pyun H-J, Cha GS, Nam H. One-component Room Temperature Vulcanizing-Type Silicone Rubber-Based Solid-State Carbonate Ion Selective Electrode. J Korean Chem Soc. 2004;48(6):635-640. View Source
• [3] Shin JH, Lee HJ, Kim CY, Oh BK, Rho KL, Nam H, Cha GS. Enhanced Serum Carbon Dioxide Measurements with a Silicone Rubber-Based Carbonate Ion-Selective Electrode and a High-pH Dilution Buffer. Anal Chem. 1996;68(18):3166-3172. View Source